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Introduction
Agrocybin is a 9 kDa antifungal peptide originally isolated from the edible mushroom Agrocybe

cylindracea.[1] It has demonstrated significant antifungal activity against various fungal

pathogens and inhibitory effects on HIV-1 reverse transcriptase. These properties make

Agrocybin a promising candidate for the development of novel therapeutic agents. The

production of Agrocybin from its natural source is often limited by low yields and complex

purification procedures.[1] Recombinant expression in a well-established system like the

methylotrophic yeast Pichia pastoris offers a scalable and cost-effective alternative for

producing large quantities of this bioactive peptide.

Pichia pastoris is a highly effective host for the production of heterologous proteins due to its

ability to grow to high cell densities, the availability of strong and tightly regulated promoters,

and its capacity for post-translational modifications. This document provides detailed

application notes and a comprehensive, though hypothetical, set of protocols for the

recombinant expression of Agrocybin in Pichia pastoris. While direct literature on this specific

recombinant expression is not available, the following protocols are synthesized based on the

known properties of Agrocybin and established methodologies for Pichia pastoris expression

systems.
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The biological activities of naturally sourced Agrocybin are summarized below. These values

can serve as a benchmark for characterizing the recombinant peptide.

Table 1: Bioactivity of Native Agrocybin

Bioactivity
Target
Organism/Syst
em

Metric Value Reference

Antifungal
Mycosphaerella

arachidicola
IC₅₀ 125 µM

Antifungal
Fusarium

oxysporum
Inhibition Yes

Antiviral
HIV-1 Reverse

Transcriptase
IC₅₀ 60 µM

Antibacterial Various Bacteria -
No activity up to

300 µM

Antiproliferative
Hep G2

(hepatoma) cells
-

No activity up to

110 µM

Mitogenic
Murine

splenocytes
-

Weaker than

Concanavalin A

Experimental Workflow and Signaling Pathways
Recombinant Agrocybin Production Workflow
The overall workflow for the recombinant expression of Agrocybin in Pichia pastoris involves

several key stages, from gene synthesis to purified protein.
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Gene Synthesis & Vector Construction

Pichia pastoris Transformation & Screening

Expression & Purification

Characterization

Agrocybin Gene Design
(Codon Optimized for P. pastoris)

Cloning into pPICZα A vector
(with α-factor secretion signal)

Electroporation into P. pastoris X-33

Selection on YPD plates with Zeocin™

Colony PCR for Integration Confirmation

Small-Scale Expression Trials
(Methanol Induction)

Large-Scale Fermentation

IMAC Purification
(His-tag)

SDS-PAGE & Western Blot

Antifungal Activity Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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